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Compound of Interest

5-Chloro-2-
Compound Name:
(phenylethynyl)benzaldehyde

Cat. No.: B3088748

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
the novel compound, 5-Chloro-2-(phenylethynyl)benzaldehyde. Designed for researchers,
scientists, and professionals in drug development, this document delves into the nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering insights
into the structural confirmation and purity assessment of this molecule. The experimental
protocols and data interpretation are presented to be a self-validating system, grounded in
established scientific principles.

Introduction

5-Chloro-2-(phenylethynyl)benzaldehyde is an aromatic compound featuring a
benzaldehyde core substituted with a chloro group and a phenylethynyl moiety. This unique
combination of functional groups makes it a valuable intermediate in the synthesis of complex
organic molecules, particularly in the fields of medicinal chemistry and materials science.
Accurate and thorough spectroscopic characterization is paramount to confirm its identity,
purity, and to understand its chemical behavior. This guide will walk through the expected
spectroscopic data for this compound, drawing upon established principles and data from
analogous structures.

The primary method for the synthesis of this and similar compounds is the Sonogashira cross-
coupling reaction. This palladium-catalyzed reaction efficiently forms a carbon-carbon bond
between a terminal alkyne (phenylacetylene) and an aryl halide (such as 2-bromo-5-
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chlorobenzaldehyde). The reaction is typically carried out in the presence of a copper(l) co-
catalyst and an amine base.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectroscopic analysis, the atoms of 5-Chloro-2-
(phenylethynyl)benzaldehyde are numbered as follows:
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 To cite this document: BenchChem. [Spectroscopic Characterization of 5-Chloro-2-
(phenylethynyl)benzaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3088748#spectroscopic-data-nmr-ir-ms-
for-5-chloro-2-phenylethynyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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